Cas no 1804295-22-4 (6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine)

• Product Name: 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine
• CAS No: 1804295-22-4
• MF: C₇HBr₂F₃N₂O
• MW: 345.89885020256
• CID: 4911555
• Update Time: 2025-05-21

6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBr2F3N2O/c8-3-1-5(15-7(10,11)12)4(2-13)14-6(3)9/h1H
• InChI Key： OCRRMHJVUFBRNE-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C#N)C(=C1)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.8
• Topological Polar Surface Area: 45.9

Additional information on 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine

Research Briefing on 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine (CAS: 1804295-22-4)

The compound 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine (CAS: 1804295-22-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of halogenated pyridine derivatives in medicinal chemistry, particularly in the development of novel kinase inhibitors and antimicrobial agents. The presence of multiple halogen atoms (bromine and trifluoromethoxy groups) in 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine enhances its reactivity and binding affinity, making it a promising scaffold for drug design. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against several cancer-related kinases, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine has shown promising antimicrobial activity. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

The synthesis of 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine has also been a focus of recent research. A novel, scalable synthetic route was reported in Organic Process Research & Development (2023), which involves a palladium-catalyzed cyanation followed by regioselective bromination. This method offers improved yields and reduced environmental impact compared to traditional approaches, making it more suitable for industrial-scale production.

Despite these promising findings, challenges remain in the development of 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical studies. However, the compound's unique chemical properties and diverse biological activities make it a valuable tool for chemical biology research and a potential lead compound for drug discovery.

In conclusion, 6-Cyano-2,3-dibromo-5-(trifluoromethoxy)pyridine (CAS: 1804295-22-4) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity as a kinase inhibitor and antimicrobial agent, combined with recent advances in synthetic methodology, positions it as a compound of significant interest in the pharmaceutical industry. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies.